Cas no 16155-55-8 (Benzoxazole,2-(3,4-dimethylphenyl)-)
16155-55-8 structure
Product Name:Benzoxazole,2-(3,4-dimethylphenyl)-
CAS No:16155-55-8
MF:C15H13NO
MW:223.269823789597
CID:176503
PubChem ID:204321
Update Time:2025-04-19
Benzoxazole,2-(3,4-dimethylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoxazole,2-(3,4-dimethylphenyl)-
- 2-(3,4-Dimethylphenyl)-1,3-benzoxazole
- AN-891/41747061
- Benzoxazole, 2-(3,4-dimethylphenyl)-
- 16155-55-8
- DTXSID90167191
- 2-(3,4-Dimethylphenyl)benzoxazole
- Benzoxazole, 2-(3,4-xylyl)-
- BRN 0913318
- AKOS000460473
- 2-(3,4-Dimethylphenyl)benzo[d]oxazole
- R 642
-
- Inchi: 1S/C15H13NO/c1-10-7-8-12(9-11(10)2)15-16-13-5-3-4-6-14(13)17-15/h3-9H,1-2H3
- InChI Key: VTKOFHKKQRPKTG-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2N=C1C1C=CC(C)=C(C)C=1
Computed Properties
- Exact Mass: 223.09979
- Monoisotopic Mass: 223.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 1.131
- Boiling Point: 336.9°Cat760mmHg
- Flash Point: 138.5°C
- Refractive Index: 1.613
- PSA: 26.03
Benzoxazole,2-(3,4-dimethylphenyl)- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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